Cas no 1429417-53-7 (1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1429417-53-7
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• MDL: MFCD25371348
• CID: 4599261
• Update Time: 2025-07-23

1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-ethyl)-2H-pyrazole-3-carbaldehyde
• 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde

• MDL： MFCD25371348
• Inchi： 1S/C6H7FN2O/c7-2-4-9-6(5-10)1-3-8-9/h1,3,5H,2,4H2
• InChI Key： WMKZXGFPUBBKBW-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C=O)=CC=N1

Additional information on 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde

Introduction to 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1429417-53-7)

1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1429417-53-7, is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways. The presence of a fluoroethyl group and an aldehyde functionality imparts unique chemical properties, making it a valuable scaffold for drug discovery efforts.

The pyrazole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine at the 2-position of the ethyl chain enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the aldehyde group at the 5-position provides a reactive site for further functionalization, enabling the construction of more complex pharmacophores.

In recent years, 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of investigation involves its potential as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The fluorine atom's ability to modulate electronic properties and improve oral bioavailability has made this compound particularly attractive for such applications.

A study published in the journal *Organic Letters* highlighted the utility of 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde in constructing novel pyrazole-based scaffolds with enhanced binding affinity to target proteins. The researchers demonstrated that the fluorinated ethyl group significantly improved the molecule's interaction with enzymes involved in signal transduction pathways. This finding underscores the importance of fluorinated pyrazoles in developing next-generation drugs with improved efficacy and selectivity.

Another significant application of this compound lies in its role as a building block for central nervous system (CNS) therapeutics. Pyrazole derivatives have shown promise in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The aldehyde functionality allows for facile conjugation with neuroactive peptides and other pharmacophores, facilitating the development of targeted therapies. Recent preclinical studies have indicated that compounds derived from 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde exhibit promising effects on reducing neuroinflammation and protecting neuronal cells.

The synthesis of 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as 2-fluoroethyl bromide and 5-formylpyrazole. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to achieve high yields and purity. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacokinetic profile of derivatives derived from 1429417-53-7 has also been extensively studied to optimize their therapeutic potential. Fluorine atoms are well-known for their ability to enhance lipophilicity and metabolic stability, which can lead to improved bioavailability and reduced clearance rates. This property is particularly advantageous for drugs that require prolonged circulation times or targeted delivery to specific tissues.

In conclusion, 1-(2-fluoroethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1429417-53-7) represents a promising scaffold for drug discovery across multiple therapeutic areas. Its unique structural features—combining a fluorinated ethyl group with an aldehyde functionality—make it an invaluable intermediate for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.